1H-cyclopenta[d]pyrimidine

• Molecular Formula: C7H6N2
• Molecular Weight: 118.14 g/mol
• IUPAC Name: 1H-cyclopenta[d]pyrimidine
• InChI: InChI=1S/C7H6N2/c1-2-6-4-8-5-9-7(6)3-1/h1-5H,(H,8,9)
• InChI Key: LTFBFZBWUKWXID-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CN=CNC2=C1
• CAS No.: 270-95-1

Description

1H-Cyclopenta[d]pyrimidine is a heterocyclic compound that features a fused ring system consisting of a cyclopentane ring and a pyrimidine ring. This compound is of significant interest in the field of medicinal chemistry due to its potential biological activities and its role as a building block for more complex molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1H-Cyclopenta[d]pyrimidine can be synthesized through various methods. One common approach involves the cyclization of appropriate precursors under acidic or basic conditions. For instance, the reaction of 1-(2-oxo-2-arylethyl)-1H-pyrrole-2-carbaldehydes with o-phenylenediamines can yield benzo[d]imidazole pyrrolo[1,2-a]pyrazine hybrids . Another method involves the bromination of 6,7-dihydro-1H-cyclopenta[d]pyrimidine-2,4(3H,5H)-dione followed by substitution reactions with various nucleophiles .

Industrial Production Methods: Industrial production of this compound typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific methods may vary depending on the desired application and the availability of starting materials.

Chemical Reactions Analysis

Types of Reactions: 1H-Cyclopenta[d]pyrimidine undergoes various chemical reactions, including:

Substitution Reactions: Bromination followed by nucleophilic substitution to introduce different functional groups.

Cyclization Reactions: Formation of fused ring systems through cyclization of appropriate precursors.

Common Reagents and Conditions:

Bromination: Typically involves the use of bromine or N-bromosuccinimide (NBS) under controlled conditions.

Nucleophilic Substitution: Involves nucleophiles such as amines, alcohols, or thiols under basic or acidic conditions.

Major Products:

Substituted Derivatives: Various substituted derivatives of this compound can be synthesized, depending on the nucleophiles used in the substitution reactions.

Scientific Research Applications

1H-Cyclopenta[d]pyrimidine has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential as a therapeutic agent in the treatment of various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Comparison with Similar Compounds

1H-Cyclopenta[d]pyrimidine can be compared with other similar compounds, such as:

Pyrazolo[3,4-d]pyrimidine: Known for its anticancer activity and enzyme inhibition properties.

Cyclopenta[d]thieno[2,3-b]pyridine: Exhibits antimicrobial and insecticidal activities.

Uniqueness: this compound is unique due to its fused ring system, which imparts distinct chemical and biological properties